Cas no 27445-06-3 (Acetic acid, [(2,3-dihydro-3,6,7-trimethyl-1-oxo-1H-inden-5-yl)oxy]-)

• Product name: Acetic acid, [(2,3-dihydro-3,6,7-trimethyl-1-oxo-1H-inden-5-yl)oxy]-
• CAS No: 27445-06-3
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 1431361

Acetic acid, [(2,3-dihydro-3,6,7-trimethyl-1-oxo-1H-inden-5-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(2,3-dihydro-3,6,7-trimethyl-1-oxo-1H-inden-5-yl)oxy]-
• Acetic acid, 2-[(2,3-dihydro-3,6,7-trimethyl-1-oxo-1H-inden-5-yl)oxy]-

• Inchi： 1S/C14H16O4/c1-7-4-11(15)14-9(3)8(2)12(5-10(7)14)18-6-13(16)17/h5,7H,4,6H2,1-3H3,(H,16,17)
• InChI Key： HOMJLQNUOLHGEU-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1C(C)=C(C)C2=C(C=1)C(C)CC2=O

Computed Properties

• Exact Mass: 248.10488

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Melting Point: 223 °C(Solv: ethanol (64-17-5))
• Boiling Point: 446.7±45.0 °C(Predicted)
• PSA: 63.6
• pka: 3.14±0.10(Predicted)